Cas no 143954-64-7 (2,4-dichlorophenyl isocyanide)

• Product Name: 2,4-dichlorophenyl isocyanide
• CAS No: 143954-64-7
• MF: C₇H₃Cl₂N
• MW: 172.011419534683
• CID: 108547
• PubChem ID: 4211821
• Update Time: 2025-10-31

2,4-dichlorophenyl isocyanide Chemical and Physical Properties

Names and Identifiers

• Benzene,2,4-dichloro-1-isocyano-
• 2,4-Dichloro-1-isocyanobenzene
• 2,4-Dichlorophenylisocyanide
• Benzene,2,4-dichloro-1-isocyano
• AKOS001476764
• EN300-1177231
• SCHEMBL12552106
• 143954-64-7
• DTXSID40400888
• Benzene, 2,4-dichloro-1-isocyano- (9CI)
• Benzene, 2,4-dichloro-1-isocyano-
• 2,4-dichlorophenyl isocyanide

• Inchi： 1S/C7H3Cl2N/c1-10-7-3-2-5(8)4-6(7)9/h2-4H
• InChI Key： JJTZTTXSAKLZEO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1[N+]#[C-])Cl

Computed Properties

• Exact Mass: 170.96400
• Monoisotopic Mass: 170.964
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 4.4A^2

Experimental Properties

• PSA: 0.00000
• LogP: 2.77490

Additional information on 2,4-dichlorophenyl isocyanide

2,4-Dichlorophenyl Isocyanide (CAS No. 143954-64-7): An Overview of Its Properties and Applications in Modern Research

2,4-Dichlorophenyl isocyanide (CAS No. 143954-64-7) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and synthetic chemistry. This compound is characterized by its molecular formula C₈H₄Cl₂N and a molecular weight of 183.03 g/mol. The presence of the isocyanide functional group (-NC) imparts distinct reactivity and stability, making it a valuable building block in the synthesis of complex molecules.

The isocyanide functional group in 2,4-dichlorophenyl isocyanide is particularly noteworthy for its ability to participate in a wide range of chemical reactions. One of the most prominent reactions involving isocyanides is the Ugi reaction, which combines an isocyanide, a primary amine, a carboxylic acid, and an aldehyde or ketone to form a tetrasubstituted α-amino acid derivative. This reaction has been extensively utilized in the synthesis of peptidomimetics and other biologically active compounds.

In the context of pharmaceutical research, 2,4-dichlorophenyl isocyanide has shown promise as a precursor for the development of novel drugs. Recent studies have explored its use in the synthesis of small molecules with potential therapeutic applications. For instance, researchers at the University of California have reported the successful synthesis of a series of 2,4-dichlorophenyl isocyanide-derived compounds that exhibit potent anti-inflammatory properties. These compounds were found to inhibit key enzymes involved in inflammatory pathways, making them potential candidates for the treatment of inflammatory diseases such as rheumatoid arthritis.

Beyond pharmaceuticals, 2,4-dichlorophenyl isocyanide has also found applications in materials science. The unique electronic properties of isocyanides make them suitable for use in the development of functional materials with tailored properties. For example, researchers at the Massachusetts Institute of Technology (MIT) have utilized 2,4-dichlorophenyl isocyanide as a building block in the synthesis of conductive polymers with enhanced electrical conductivity and mechanical stability. These materials have potential applications in electronic devices, sensors, and energy storage systems.

In synthetic chemistry, the versatility of 2,4-dichlorophenyl isocyanide has been leveraged to develop novel synthetic methodologies. A recent study published in the Journal of Organic Chemistry described a new catalytic protocol for the selective transformation of 2,4-dichlorophenyl isocyanide-based substrates into complex organic molecules with high efficiency and selectivity. This protocol has opened up new avenues for the synthesis of structurally diverse compounds with potential applications in various fields.

The safety and handling of 2,4-dichlorophenyl isocyanide are important considerations for researchers working with this compound. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. It is recommended to work with this compound under well-ventilated conditions and to use appropriate personal protective equipment (PPE) such as gloves and safety goggles.

In conclusion, 2,4-dichlorophenyl isocyanide (CAS No. 143954-64-7) continues to be an important compound in modern research due to its unique chemical properties and diverse applications. Its role as a building block in synthetic chemistry, pharmaceutical development, and materials science underscores its significance in advancing scientific knowledge and technological innovation.